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Compound of Interest

Compound Name: Inz-1

Cat. No.: B1672008 Get Quote

Essential Safety and Handling Guide for Inz-1
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of Inz-1 (CAS RN: 897776-15-7). Adherence to these

procedures is critical for ensuring laboratory safety and maintaining experimental integrity.

Immediate Safety and Handling Precautions
Inz-1 is a potent and selective inhibitor of yeast mitochondrial cytochrome bc1.[1] While it is

shipped as a non-hazardous chemical under ambient temperatures, proper handling is

essential.[1] Inz-1 is a white to beige powder and should be handled in a designated area,

preferably within a chemical fume hood or a ventilated balance enclosure, to avoid inhalation of

dust.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Inz-1 powder and solutions.
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PPE Component Specification Rationale

Gloves

Nitrile gloves (double-gloving

recommended when handling

stock solutions)

Prevents skin contact.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from dust

particles and splashes.

Lab Coat
Standard laboratory coat, fully

buttoned

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required if

handled in a fume hood. Use a

NIOSH-approved respirator if

weighing outside of a

ventilated enclosure.

Minimizes inhalation of fine

powder.

Hazard Identification and First Aid
While a specific Safety Data Sheet (SDS) for Inz-1 is not publicly available, based on its nature

as a powdered chemical and its likely use in a DMSO solvent, the following general first aid

measures are recommended. Always consult the substance-specific SDS upon receipt of the

chemical.
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Exposure Route First Aid Measures

Inhalation
Move to fresh air. If breathing is difficult, seek

medical attention.

Skin Contact

Remove contaminated clothing. Wash affected

area with soap and water for at least 15

minutes.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Operational Plan: From Receipt to Disposal
A systematic approach to handling Inz-1 will minimize risks and ensure the quality of your

research.

Receiving and Storage
Parameter Recommendation

Short-term Storage Dry, dark, and at 0 - 4°C (days to weeks)[1]

Long-term Storage -20°C (months to years)[1]

Container Keep in the original, tightly sealed container.

Preparation of Stock Solutions
Inz-1 is typically dissolved in Dimethyl Sulfoxide (DMSO).

Preparation Environment: All work with powdered Inz-1 should be conducted in a chemical

fume hood.

Weighing: Use an analytical balance within the fume hood or a ventilated balance enclosure.

Use an anti-static gun if the powder is prone to dispersal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1672008?utm_src=pdf-body
https://www.medkoo.com/products/15209
https://www.medkoo.com/products/15209
https://www.benchchem.com/product/b1672008?utm_src=pdf-body
https://www.benchchem.com/product/b1672008?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolution: Slowly add the weighed Inz-1 powder to the appropriate volume of DMSO. Mix

gently until fully dissolved.

Storage of Stock Solution: Store stock solutions in tightly sealed vials at -20°C.

Disposal Plan
Proper disposal of Inz-1 and its associated waste is crucial to prevent environmental

contamination.

Waste Type Disposal Procedure

Solid Inz-1 Waste

Collect in a designated, labeled hazardous

waste container. Dispose of through your

institution's chemical waste program.

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in a designated solid hazardous

waste container.

Liquid Waste (Inz-1 in DMSO)

Collect in a labeled, sealed, and compatible

hazardous waste container. Do not dispose of

down the drain. Follow your institution's

guidelines for flammable/combustible solvent

waste.

Experimental Protocols
The following are key experimental methodologies adapted from the foundational study by

Vincent et al., 2016, "A Fungal-Selective Cytochrome bc1 Inhibitor Impairs Virulence and

Prevents the Evolution of Drug Resistance."

In Vitro Growth Inhibition Assays
This protocol is used to determine the effect of Inz-1 on the growth of fungal species.

Culture Preparation: Grow fungal strains (e.g., Candida albicans, Saccharomyces

cerevisiae) overnight in a suitable liquid medium (e.g., YPD).
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Drug Dilution: Prepare a serial dilution of Inz-1 in the appropriate liquid growth medium in a

96-well plate.

Inoculation: Dilute the overnight fungal culture and add it to each well of the 96-well plate

containing the Inz-1 dilutions.

Incubation: Incubate the plate at the optimal growth temperature for the fungal species (e.g.,

30°C for S. cerevisiae, 37°C for C. albicans) for 24-48 hours.

Growth Measurement: Measure the optical density (OD) at 600 nm using a plate reader to

determine the extent of growth inhibition.

Cytochrome bc1 Enzymatic Assay
This protocol measures the direct inhibitory effect of Inz-1 on the cytochrome bc1 complex.

Mitochondria Isolation: Isolate mitochondria from the fungal species of interest using

standard biochemical techniques (e.g., differential centrifugation).

Assay Buffer: Prepare an assay buffer containing a substrate for the cytochrome bc1

complex (e.g., ubiquinol) and an electron acceptor (e.g., cytochrome c).

Inhibitor Addition: Add varying concentrations of Inz-1 (dissolved in DMSO) to the assay

buffer.

Reaction Initiation: Initiate the enzymatic reaction by adding the isolated mitochondria to the

assay buffer.

Activity Measurement: Monitor the reduction of cytochrome c over time by measuring the

increase in absorbance at 550 nm using a spectrophotometer. The rate of this reaction is

indicative of cytochrome bc1 activity.

Signaling Pathway and Mechanism of Action
Inz-1 selectively inhibits the mitochondrial cytochrome bc1 complex (also known as Complex

III) in fungi. This complex is a crucial component of the electron transport chain. By inhibiting

this complex, Inz-1 disrupts the transfer of electrons from ubiquinol to cytochrome c, which in

turn leads to a cascade of downstream effects that impair fungal growth and virulence.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1672008?utm_src=pdf-body
https://www.benchchem.com/product/b1672008?utm_src=pdf-body
https://www.benchchem.com/product/b1672008?utm_src=pdf-body
https://www.benchchem.com/product/b1672008?utm_src=pdf-body
https://www.benchchem.com/product/b1672008?utm_src=pdf-body
https://www.benchchem.com/product/b1672008?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inz-1 Mechanism of Action in Fungi
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Caption: Mechanism of action of Inz-1 in fungal cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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